2-methyl-1-phenethyl-1H-benzo[d]imidazol-5-amine dihydrochloride

• IUPAC Name: 2-methyl-1-(2-phenylethyl)benzimidazol-5-amine;dihydrochloride
• InChI: InChI=1S/C16H17N3.2ClH/c1-12-18-15-11-14(17)7-8-16(15)19(12)10-9-13-5-3-2-4-6-13;;/h2-8,11H,9-10,17H2,1H3;2*1H
• InChI Key: MMBOJJYAMRXYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CCC3=CC=CC=C3)C=CC(=C2)N.Cl.Cl
• Molecular Formula: C16H19Cl2N3
• Molecular Weight: 324.2 g/mol

Description

“2-methyl-1-phenethyl-1H-benzo[d]imidazol-5-amine dihydrochloride” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by a five-membered ring with two nitrogen atoms. One nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on their specific structure and the biological system they interact with. For instance, some imidazole derivatives have been found to inhibit certain bacterial cell signaling systems, leading to a reduction in bacterial virulence gene expression.

Future Directions

Given the wide range of biological activities exhibited by imidazole-containing compounds, there is significant interest in further exploring their potential for drug development. This includes the development of new synthetic routes, the exploration of their mechanisms of action, and the evaluation of their safety and efficacy in preclinical and clinical studies.